Cas no 150507-24-7 ((2E)-3-methanesulfonylprop-2-enoic acid)

• Product Name: (2E)-3-methanesulfonylprop-2-enoic acid
• CAS No: 150507-24-7
• MF: C₄H₆O₄S
• MW: 150.153040409088
• MDL: MFCD20692347
• CID: 3791778
• PubChem ID: 5324761
• Update Time: 2025-05-24

(2E)-3-methanesulfonylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(methylsulfonyl)-, (E)-
• 3-Methanesulfonyl-acrylic acid
• (2E)-3-methanesulfonylprop-2-enoic acid
• (2E)-3-(Methylsulfonyl)-2-propenoic acid
• AT34769
• 3-(Methylsulfonyl)acrylic acid
• 3-(Methylsulfonyl)acrylicacid
• (E)-3-(Methylsulfonyl)acrylic acid
• AKOS038526432
• 3-methanesulfonylprop-2-enoic acid
• (E)-3-methylsulfonylprop-2-enoic Acid
• (e)-3-(methylsulfonyl)-propenoic acid
• EN300-127964
• EN300-248083
• InChI=1/C4H6O4S/c1-9(7,8)3-2-4(5)6/h2-3H,1H3,(H,5,6)/b3-2
• FM182683
• 150507-24-7
• Z1868430518
• 63068-43-9
• CS-0303695

• MDL： MFCD20692347
• Inchi： 1S/C4H6O4S/c1-9(7,8)3-2-4(5)6/h2-3H,1H3,(H,5,6)/b3-2+
• InChI Key： KUKIFRWOPQFZKI-NSCUHMNNSA-N
• SMILES： S(/C=C/C(=O)O)(C)(=O)=O

Computed Properties

• Exact Mass: 149.99867984g/mol
• Monoisotopic Mass: 149.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on (2E)-3-methanesulfonylprop-2-enoic acid

Comprehensive Analysis of (2E)-3-methanesulfonylprop-2-enoic acid (CAS No. 150507-24-7): Properties, Applications, and Industry Insights

(2E)-3-methanesulfonylprop-2-enoic acid (CAS No. 150507-24-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonyl and α,β-unsaturated carboxylic acid functionalities. This methanesulfonyl derivative exhibits remarkable reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Its E-configuration across the double bond ensures stereochemical precision, a critical factor in drug design.

Recent studies highlight the compound's role in Michael addition reactions, a hot topic in green chemistry. Researchers are exploring its potential as a cross-coupling partner in metal-catalyzed reactions, aligning with the industry's shift toward sustainable synthesis methods. The electron-withdrawing sulfonyl group enhances its reactivity toward nucleophiles, a property leveraged in creating heterocyclic scaffolds for kinase inhibitors—a trending focus in oncology drug discovery.

From a commercial perspective, demand for 150507-24-7 correlates with advancements in small-molecule therapeutics. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-grade intermediates. Suppliers emphasize its stability under inert conditions, addressing storage concerns frequently queried in chemical procurement forums.

Environmental considerations are paramount, and this compound's low bioaccumulation potential (predicted by QSAR models) positions it favorably compared to persistent pollutants. Its degradation pathways via hydrolysis and photolysis are actively studied, reflecting the market's emphasis on eco-friendly chemicals—a top search term among sustainable chemistry professionals.

Innovative applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology dominating drug discovery publications. The prop-2-enoic acid moiety serves as a linker component, enabling targeted protein degradation—an area with 300% growth in patent filings since 2020. Such data-driven insights make this compound a frequent subject in AI-powered literature mining tools.

Regulatory compliance is streamlined as 150507-24-7 falls outside REACH restriction lists, though proper SDS documentation remains essential. Safety data sheets indicate moderate skin irritation potential, prompting recommendations for PPE during handling—a detail often searched alongside the CAS number by laboratory personnel.

The compound's structure-activity relationship (SAR) is extensively modeled in computational chemistry platforms. Its molecular dipole moment (calculated at 4.2 Debye) influences solubility profiles, a key parameter in formulation optimization queries. These computational approaches reduce experimental iterations, resonating with the industry's digital transformation trends.

Market analysts note a 12% CAGR for sulfonyl-containing building blocks through 2028, driven by fragment-based drug discovery. As (2E)-3-methanesulfonylprop-2-enoic acid enables efficient lead compound diversification, its stockkeeping units (SKUs) are increasingly tracked in electronic laboratory notebooks—a digitalization metric favored by investors.

Quality control protocols emphasize chiral HPLC analysis to detect any Z-isomer contamination, a specification frequently requested in custom synthesis RFPs. The compound's melting point range (142–145°C) serves as a critical purity indicator, with deviations triggering stability studies—a compliance aspect highlighted in recent FDA guidance documents.

Emerging applications in bioconjugation chemistry exploit its electrophilic alkene character for antibody-drug conjugate (ADC) development. This aligns with the booming targeted cancer therapy sector, where related search volumes grew 40% YoY. The compound's lyophilization compatibility further enhances its utility in biologic formulations.